4-Oxo-1,2,3,4-tetrahydronaphthalen-1-yl acetate
Overview
Description
“4-Oxo-1,2,3,4-tetrahydronaphthalen-1-yl acetate” is a chemical compound with the molecular formula C12H12O3 . It is also known by its synonyms 4-(acetyloxy)-3,4-dihydro-1(2H)-Naphthalenone .
Molecular Structure Analysis
The molecular weight of “this compound” is 204.22 . The exact structure can be determined using techniques like NMR spectroscopy .Physical and Chemical Properties Analysis
The density of “this compound” is approximately 1.209±0.06 g/cm3, and its boiling point is around 423.6±38.0 °C .Scientific Research Applications
Catalysis and Reaction Mechanisms
- Copper(II) Acetate Catalysis : The oxidation of 1,2,3,4-tetrahydronaphthalene, closely related to 4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl acetate, is significantly accelerated by copper(II) acetate in the presence of lithium chloride. This reveals its potential in catalytic applications (Imamura et al., 1976).
Chemical Synthesis and Modification
- Regioselective Bromination : Research on the regioselectivity of bromination of 1-oxo-1,2,3,4-tetrahydronaphthalene demonstrates its potential in chemical synthesis, particularly in the creation of various brominated compounds (Pankratov et al., 2004).
- Synthesis of Enamides from Ketones : A study on the preparation of N-(3,4-Dihydronaphthalene-1-Yl)Acetamide showcases the applicability of tetrahydronaphthalene derivatives in the synthesis of enamides, a class of valuable organic compounds (Zhao et al., 2011).
Crystallography and Molecular Structure
- Hydrogen Bonding and Crystal Structure : The crystal structure of related compounds such as 4-oxo-1,2,3,4-tetrahydronaphthalene-carboxylic acid involves intricate hydrogen bonding, indicating potential applications in crystallography and molecular design (Barcon et al., 2001).
Bioactive Compounds and Medical Research
- Cytotoxic Activity : Certain derivatives, such as 5-hydroxy-4-oxo-2-(2-oxopropyl)-1,2,3,4-tetrahydronaphthalen-1-yl acetate, exhibit strong cytotoxic activity against human central nervous system cancer, highlighting their potential in medical research (Li et al., 2018).
Miscellaneous Applications
- Synthesis of Decahydronaphthalene Derivatives : Research on the synthesis of 2,3,4a,6,8a-penta-acetoxy decahydronaphthalene from 1,2,3,4-tetrahydronaphthalen-2-ol suggests its utility in the creation of complex organic structures (Oztaskin et al., 2009).
Properties
IUPAC Name |
(4-oxo-2,3-dihydro-1H-naphthalen-1-yl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-8(13)15-12-7-6-11(14)9-4-2-3-5-10(9)12/h2-5,12H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUOHPPODVWBDEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCC(=O)C2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30586549 | |
Record name | 4-Oxo-1,2,3,4-tetrahydronaphthalen-1-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30586549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
153259-54-2 | |
Record name | 4-Oxo-1,2,3,4-tetrahydronaphthalen-1-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30586549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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